![molecular formula C12H13NO2 B3369208 1-(Hex-1-ynyl)-4-nitrobenzene CAS No. 229022-43-9](/img/structure/B3369208.png)
1-(Hex-1-ynyl)-4-nitrobenzene
Overview
Description
Scientific Research Applications
Luminescent Metal–Organic Frameworks
A zinc-based metal–organic framework has been synthesized, demonstrating luminescent properties useful for sensing various substances, including nitrobenzene. This framework can act as a sensor in environmental settings, with good anti-interference abilities and potential for real-world applications (Xu et al., 2020).
Synthesis of Pyrroles
Indium-mediated synthesis of pyrroles from nitrobenzenes and 1,4-diketones showcases the utility of nitrobenzene derivatives in organic synthesis. This method yields moderate to excellent pyrroles, crucial in pharmaceutical and chemical industries (Lee & Kim, 2013).
Nuclear Magnetic Resonance Cryoporometry
The study of phase separation in a binary liquid mixture imbibed in porous glass, using hexane and nitrobenzene, offers insights into the behavior of mixed substances in confined spaces, relevant in materials science and engineering (Valiullin & Furó, 2002).
Intermolecular Interactions in Crystal Engineering
Research on hexakis(4-nitrophenyl)benzene reveals the role of N⋯O interactions of nitro groups in crystal engineering. This understanding is crucial for designing materials with predictable molecular positioning, applicable in materials science and nanotechnology (Gagnon et al., 2007).
Photophysics and Photochemistry Studies
Insights into the photophysics and photochemistry of nitrobenzene, the simplest nitroaromatic compound, have been gained through computational studies. This knowledge is essential for understanding the behavior of such compounds under UV light, relevant in photochemical applications (Giussani & Worth, 2017).
Electrochemical Reduction Studies
The study of the electrochemical reduction of nitrobenzene in ionic liquids provides insights into electrochemical processes, relevant in environmental cleanup and chemical synthesis (Silvester et al., 2006).
properties
IUPAC Name |
1-hex-1-ynyl-4-nitrobenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h7-10H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BILXKRUVEDBOQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC#CC1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10460479 | |
Record name | 1-(Hex-1-yn-1-yl)-4-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10460479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Hex-1-ynyl)-4-nitrobenzene | |
CAS RN |
229022-43-9 | |
Record name | 1-(Hex-1-yn-1-yl)-4-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10460479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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